Cas no 1161004-70-1 (2-(4-Fluorophenyl)-6-(trifluoromethyl)-4,5-dihydropyridazin-3(2H)-one)

2-(4-Fluorophenyl)-6-(trifluoromethyl)-4,5-dihydropyridazin-3(2H)-one structure
1161004-70-1 structure
Product name:2-(4-Fluorophenyl)-6-(trifluoromethyl)-4,5-dihydropyridazin-3(2H)-one
CAS No:1161004-70-1
MF:C11H8N2OF4
MW:260.18762
CID:1082754
PubChem ID:72942204

2-(4-Fluorophenyl)-6-(trifluoromethyl)-4,5-dihydropyridazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Fluorophenyl)-6-(trifluoromethyl)-4,5-dihydropyridazin-3(2H)-one
    • 2-(4-fluorophenyl)-6-(trifluoromethyl)-4,5-dihydropyridazin-3-one
    • 2-(4-fluorophenyl)-6-(trifluoromethyl)-2,3,4,5-tetrahydropyridazin-3-one
    • DB-346134
    • 1161004-70-1
    • Inchi: InChI=1S/C11H8F4N2O/c12-7-1-3-8(4-2-7)17-10(18)6-5-9(16-17)11(13,14)15/h1-4H,5-6H2
    • InChI Key: BSDLVUCIJLZUQY-UHFFFAOYSA-N
    • SMILES: C1CC(=O)N(N=C1C(F)(F)F)C2=CC=C(C=C2)F

Computed Properties

  • Exact Mass: 260.05727553g/mol
  • Monoisotopic Mass: 260.05727553g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 32.7Ų

2-(4-Fluorophenyl)-6-(trifluoromethyl)-4,5-dihydropyridazin-3(2H)-one Related Literature

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